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Compound of Interest

Compound Name: Benazolin-potassium

CAS No.: 67338-65-2

Cat. No.: B1260083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of benazolin acid, the parent

compound of the selective, post-emergence herbicide benazolin. We will delve into its chemical

identity, physicochemical properties, mechanism of action, synthesis, analytical determination,

and its environmental and toxicological profile. This document is intended to serve as a

foundational resource for professionals engaged in agrochemical research, environmental

science, and regulatory affairs.

Chemical Identity and Physicochemical Properties
Benazolin acid, chemically known as (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetic acid, is a

member of the benzothiazole class of compounds.[1] Its structure features a carboxymethyl

group attached to the nitrogen of a 4-chloro-1,3-benzothiazol-2(3H)-one core.[1] This unique

molecular architecture is fundamental to its biological activity.[2]

Key identifiers for benazolin acid are:

CAS Number: 3813-05-6[3][4]
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Molecular Formula: C₉H₆ClNO₃S[2][3]

Molecular Weight: 243.67 g/mol [1][2]

The physicochemical properties of benazolin acid dictate its behavior in biological and

environmental systems. It is a white, crystalline solid at room temperature.[5][6] Its solubility

and stability are critical parameters for formulation development and environmental fate

assessment.

Property Value References

IUPAC Name

(4-chloro-2-oxo-1,3-

benzothiazol-3(2H)-yl)acetic

acid

[3]

Melting Point 192-196°C [5][6]

Boiling Point (Predicted) 468.4 ± 55.0 °C [2][5]

Water Solubility (20°C) 0.6 g/L [2][5]

pKa (Predicted) 3.50 ± 0.10 [5][6]

Solubility Soluble in DMSO [2]

Benazolin acid's moderate aqueous solubility influences its bioavailability and potential for

environmental transport.[2][7] It is not degraded by light and exhibits low volatility, making

microbial breakdown the primary factor governing its environmental persistence.[5][6][8]

Mechanism of Action: A Synthetic Auxin
Benazolin acid exerts its herbicidal effects by acting as a synthetic auxin, mimicking the action

of the natural plant hormone indole-3-acetic acid (IAA).[1][9] This selective, systemic action

disrupts normal plant growth processes in susceptible broadleaf weeds.[5][7] The primary

mode of action involves the inhibition of auxin transport.[7]

The molecular basis of its action lies in its ability to bind to and activate auxin receptors,

leading to a cascade of downstream signaling events that ultimately result in uncontrolled and
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disorganized cell division and elongation, leading to plant death. The process can be

conceptualized as follows:

Signal Perception Signal Transduction

Cellular Response

Benazolin Acid (Synthetic Auxin) Auxin Receptors (e.g., TIR1/AFB)
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Figure 2: Workflow for the synthesis of benazolin.

Analytical Determination
Accurate and sensitive analytical methods are crucial for residue analysis in environmental

samples and crop matrices, as well as for quality control in manufacturing. Gas

chromatography with electron capture detection (GC-ECD) is a commonly employed technique

for the determination of benazolin-ethyl residues in soil and rape seed. [2]

Protocol: Determination of Benazolin-Ethyl Residues by
GC-ECD
This is a generalized protocol based on established methodologies. [2] 1. Sample Preparation

and Extraction: a. Homogenize the soil or rape seed sample. b. Extract the analyte from the
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sample matrix using an appropriate organic solvent (e.g., acetonitrile). c. Use ultrasonication or

shaking to ensure efficient extraction. d. Centrifuge the mixture and collect the supernatant.

2. Clean-up (Solid-Phase Extraction - SPE): a. Condition an appropriate SPE cartridge (e.g.,

C18) with the necessary solvents. b. Load the sample extract onto the cartridge. c. Wash the

cartridge with a weak solvent to remove interferences. d. Elute the analyte of interest with a

stronger solvent. e. Concentrate the eluate to a small volume under a gentle stream of

nitrogen.

3. GC-ECD Analysis: a. Reconstitute the concentrated extract in a suitable solvent for GC

analysis. b. Inject an aliquot of the sample into the GC-ECD system. c. GC Conditions

(Typical):

Column: Capillary column suitable for pesticide analysis (e.g., DB-5).
Injector Temperature: 250°C.
Oven Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a higher
temperature (e.g., 280°C) to ensure separation of the analyte from matrix components.
Detector Temperature (ECD): 300°C.
Carrier Gas: Nitrogen or Helium. d. Quantify the analyte by comparing the peak area to a
calibration curve prepared from certified reference standards.

"Sample" [label="Soil or Rape Seed Sample", shape=ellipse,

style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "Extraction"

[label="Solvent Extraction", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; "Cleanup" [label="Solid-Phase Extraction

(SPE)\nClean-up", fillcolor="#FBBC05", fontcolor="#202124"];

"Concentration" [label="Concentration", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; "Analysis" [label="Gas Chromatography

with\nElectron Capture Detection\n(GC-ECD)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; "Quantification" [label="Quantification",

shape=ellipse, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"];

"Sample" -> "Extraction"; "Extraction" -> "Cleanup"; "Cleanup" ->

"Concentration"; "Concentration" -> "Analysis"; "Analysis" ->

"Quantification"; }
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Figure 3: Analytical workflow for benazolin-ethyl residue determination.

This method has demonstrated good average recoveries (85.89% to 105.84%) with low relative

standard deviations (<5.53%). [2]

Environmental Fate and Toxicology
Environmental Persistence and Degradation
The environmental fate of benazolin acid is primarily governed by microbial degradation. [5][6]

[8]It is not susceptible to photodegradation and has low volatility. [5][6][8]While it has a high

potential to leach to groundwater, its rapid microbial breakdown may limit significant leaching

unless there is heavy rainfall shortly after application. [6][7][8]Studies have shown that the

presence of degrading maize straw can enhance the degradation of benazolin and increase the

retention of it and its metabolites in the soil. [10][11]The degradation of the related compound,

benazolin-ethyl, involves the initial cleavage of the ester bond to form benazolin acid. [12]

Toxicological Profile
Benazolin acid exhibits low mammalian toxicity. [7]The acute oral LD50 for rats is greater than

5000 mg/kg, and for mice, it is greater than 4000 mg/kg. [5][6]It is not expected to

bioaccumulate. [7]In terms of ecotoxicity, it shows low to moderate toxicity to most aquatic

organisms, honeybees, and earthworms. [7]GHS hazard classifications indicate that it can

cause skin and serious eye irritation and is harmful to aquatic life with long-lasting effects. [1]

Conclusion
Benazolin acid remains a significant compound in the field of agrochemicals due to its efficacy

as a selective herbicide. Its mode of action as a synthetic auxin provides a clear biochemical

basis for its activity. Understanding its synthesis, analytical determination, and environmental

behavior is critical for its safe and effective use. This guide has synthesized key technical

information to provide a solid foundation for researchers and professionals working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1260083/docs#an-in-depth-technical-guide-to-
benazolin-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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